Cas no 22020-87-7 (5-Nitro-2-pentanone)

• Product Name: 5-Nitro-2-pentanone
• CAS No: 22020-87-7
• MF: C₅H₉NO₃
• MW: 131.129861593246
• CID: 51943
• PubChem ID: 4295003
• Update Time: 2025-04-18

5-Nitro-2-pentanone Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-2-pentanone
• 5-nitropentan-2-one
• 1-Acetyl-3-nitropropane
• 1-Nitro-4-pentanone
• 1-nitropentan-4-one
• 2-Pentanone,5-nitro
• 5-Nitro-pentan-2-on
• 5-nitro-pentan-2-one
• MBFOTTCUUAIBDW-UHFFFAOYSA-N
• 22020-87-7
• AKOS006272708
• DTXSID40401653
• SCHEMBL856486
• 1-nitro-pentane-4-one

• Inchi： 1S/C5H9NO3/c1-5(7)3-2-4-6(8)9/h2-4H2,1H3
• InChI Key： MBFOTTCUUAIBDW-UHFFFAOYSA-N
• SMILES： O=C(C)CCC[N+](=O)[O-]

Computed Properties

• Exact Mass: 131.05800
• Monoisotopic Mass: 131.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.9A^2
• XLogP3: 0

Experimental Properties

• Density: 1.084
• Boiling Point: 231.7 °C at 760 mmHg
• Flash Point: 231.7 °C at 760 mmHg
• Refractive Index: 1.43
• PSA: 62.89000
• LogP: 1.15550